Cas no 1804413-28-2 (2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile)

2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile structure
1804413-28-2 structure
Product Name:2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
CAS No:1804413-28-2
MF:C9H5Br2F2NO
MW:340.946907758713
CID:4706233
Update Time:2023-08-15

2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-4-(difluoromethoxy)phenylacetonitrile
    • Inchi: 1S/C9H5Br2F2NO/c10-6-4-8(15-9(12)13)7(11)3-5(6)1-2-14/h3-4,9H,1H2
    • InChI Key: HZAZDMQPVFEXGS-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1CC#N)Br)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Topological Polar Surface Area: 33

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